Cas no 106449-07-4 (S-Bacampicillin)

• Product Name: S-Bacampicillin
• CAS No: 106449-07-4
• MF: C₄H₆O₆
• MW: 150.086842060089
• CID: 127155
• Update Time: 2023-04-06

S-Bacampicillin Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]ethyl ester, [2S-[2a(R*),5a,6b(S*)]]- (9CI)
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, 1-[(ethoxycarbonyl)oxy]ethyl ester, [2S-[2α(R*),5α,6β(S*)]]-
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-...
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-,1-[(ethoxycarbonyl)oxy]e
• S-Bacampicillin

• Inchi： 1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• InChI Key： FEWJPZIEWOKRBE-LWMBPPNESA-N
• SMILES： C(O)(=O)[C@@H](O)[C@H](O)C(O)=O

Computed Properties

• Exact Mass: 150.016
• Monoisotopic Mass: 150.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.76
• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 210°C o.c.
• Refractive Index: -12.5 ° (C=5, H2O)
• Specific Rotation: -12.1 o (C=20, H2O)

S-Bacampicillin Security Information

• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.